Cas no 1804424-45-0 (2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-iodopyridine)

• Product Name: 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-iodopyridine
• CAS No: 1804424-45-0
• MF: C₆H₃F₃INO
• MW: 288.993804216385
• CID: 4881045
• Update Time: 2025-06-11

2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-iodopyridine

• Inchi： 1S/C6H3F3INO/c7-2-1-3(10)11-4(5(2)12)6(8)9/h1,6,12H
• InChI Key： UJGOVWOBLNQUGJ-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C(F)F)=N1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-iodopyridine

Comprehensive Overview of 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-iodopyridine (CAS No. 1804424-45-0)

The compound 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-iodopyridine (CAS No. 1804424-45-0) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoromethyl, fluoro, and iodo substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

One of the key reasons for the growing interest in 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-iodopyridine is its role in the development of next-generation pharmaceuticals. The fluorine atoms in its structure enhance metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. This compound is often explored in the context of kinase inhibitors and antiviral agents, addressing pressing global health challenges such as emerging infectious diseases and cancer therapeutics.

In the agrochemical sector, 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-iodopyridine is studied for its potential as a pesticide intermediate. The difluoromethyl group is known to improve the efficacy of crop protection agents by enhancing their binding affinity to target enzymes in pests. This aligns with the increasing demand for environmentally friendly pesticides that minimize ecological impact while maintaining high performance. The compound's iodo-substitution further expands its utility in cross-coupling reactions, a cornerstone of modern synthetic chemistry.

From a synthetic perspective, the preparation of 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-iodopyridine involves advanced halogenation and fluorination techniques. These methods are frequently discussed in academic and industrial forums, particularly in relation to green chemistry and atom economy. The compound's versatility as a building block for complex molecules makes it a subject of interest in organic synthesis and process optimization.

Recent advancements in AI-driven drug discovery have also highlighted the importance of compounds like 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-iodopyridine. Computational models often prioritize fluorinated heterocycles due to their favorable physicochemical properties. This has led to a surge in searches for fluorinated pyridine derivatives and their applications in machine learning-assisted chemistry, reflecting the intersection of traditional synthetic methods with cutting-edge technology.

In conclusion, 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-iodopyridine (CAS No. 1804424-45-0) represents a pivotal compound in contemporary chemical research. Its multifaceted applications in pharmaceuticals, agrochemicals, and material science underscore its relevance in addressing some of today's most pressing scientific challenges. As the demand for sustainable and efficient chemical solutions grows, this compound is poised to play an increasingly prominent role in innovation.